Cas no 1361524-91-5 (3-Chloro-2-(perchlorophenyl)pyridine-6-acetic acid)

• Product Name: 3-Chloro-2-(perchlorophenyl)pyridine-6-acetic acid
• CAS No: 1361524-91-5
• MF: C₁₃H₅Cl₆NO₂
• MW: 419.902297735214
• CID: 4793484
• Update Time: 2025-07-19

3-Chloro-2-(perchlorophenyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(perchlorophenyl)pyridine-6-acetic acid

• Inchi： 1S/C13H5Cl6NO2/c14-5-2-1-4(3-6(21)22)20-13(5)7-8(15)10(17)12(19)11(18)9(7)16/h1-2H,3H2,(H,21,22)
• InChI Key： AEUYYNCKZHSPBK-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C(=CC=C(CC(=O)O)N=1)Cl)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 398
• XLogP3: 5.8
• Topological Polar Surface Area: 50.2

Additional information on 3-Chloro-2-(perchlorophenyl)pyridine-6-acetic acid

Research Brief on 3-Chloro-2-(perchlorophenyl)pyridine-6-acetic acid (CAS: 1361524-91-5): Recent Advances and Applications

3-Chloro-2-(perchlorophenyl)pyridine-6-acetic acid (CAS: 1361524-91-5) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug development. Recent studies have explored its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the areas of anti-inflammatory and antimicrobial applications. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential industrial applications.

The compound's unique structural features, including the presence of a perchlorophenyl group and a pyridine-acetic acid moiety, contribute to its reactivity and potential pharmacological effects. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-Chloro-2-(perchlorophenyl)pyridine-6-acetic acid exhibits moderate inhibitory activity against cyclooxygenase-2 (COX-2), suggesting its potential as a lead compound for developing new non-steroidal anti-inflammatory drugs (NSAIDs). The study utilized molecular docking simulations and in vitro assays to validate these findings, providing a solid foundation for further optimization.

In addition to its anti-inflammatory properties, recent research has also investigated the antimicrobial potential of this compound. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 3-Chloro-2-(perchlorophenyl)pyridine-6-acetic acid showed promising activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The authors attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by electron microscopy and proteomic analyses.

The synthetic pathways for 3-Chloro-2-(perchlorophenyl)pyridine-6-acetic acid have also been optimized in recent years. A 2023 study in Organic Process Research & Development described a novel, scalable synthesis route that improves yield and reduces environmental impact compared to traditional methods. This advancement is particularly significant for potential industrial-scale production, addressing one of the key challenges in translating laboratory findings to commercial applications.

Despite these promising developments, challenges remain in the further development of 3-Chloro-2-(perchlorophenyl)pyridine-6-acetic acid as a therapeutic agent. Current research is focusing on improving its pharmacokinetic properties, particularly its solubility and metabolic stability. Several research groups are exploring structural modifications to enhance these characteristics while maintaining or improving the compound's biological activity.

In conclusion, 3-Chloro-2-(perchlorophenyl)pyridine-6-acetic acid (CAS: 1361524-91-5) represents an interesting chemical entity with multiple potential applications in medicinal chemistry. The recent studies discussed in this brief demonstrate its versatility as both a potential therapeutic agent and a valuable synthetic intermediate. Future research directions likely include further optimization of its biological activity, expansion of its therapeutic indications, and development of more efficient synthetic methodologies.